Cas no 1196156-66-7 (methyl 3-ethynylpyridine-2-carboxylate)

• Product Name: methyl 3-ethynylpyridine-2-carboxylate
• CAS No: 1196156-66-7
• MF: C₉H₇NO₂
• MW: 161.157382249832
• CID: 2616758
• PubChem ID: 50989103
• Update Time: 2025-06-09

methyl 3-ethynylpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-ethynylpyridine-2-carboxylate
• 1196156-66-7
• DB-172105
• METHYL 3-ETHYNYLPICOLINATE
• METHYL3-ETHYNYLPICOLINATE
• SCHEMBL22853848
• EN300-71369
• CS-0217219
• AB69078
• G73202
• DTXSID70679101
• 2-Pyridinecarboxylic acid, 3-ethynyl-, methyl ester
• Methyl 3-ethynyl-2-pyridinecarboxylate
• DTXCID40629850
• WXB15666
• 963-660-7

• Inchi： 1S/C9H7NO2/c1-3-7-5-4-6-10-8(7)9(11)12-2/h1,4-6H,2H3
• InChI Key： GXGRTSAWVKPINB-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(C#C)=CC=CN=1)=O

Computed Properties

• Exact Mass: 161.047678466g/mol
• Monoisotopic Mass: 161.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 39.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on methyl 3-ethynylpyridine-2-carboxylate

Methyl 3-ethynylpyridine-2-carboxylate (CAS No. 1196156-66-7): A Comprehensive Overview in Modern Chemical Biology

Methyl 3-ethynylpyridine-2-carboxylate (CAS No. 1196156-66-7) is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications. This compound, characterized by its ethynyl substituent and pyridine core, represents a promising scaffold for the development of novel pharmaceuticals and agrochemicals. The detailed exploration of its chemical characteristics, synthetic pathways, and emerging applications in biomedical research provides a comprehensive understanding of its significance.

The molecular structure of methyl 3-ethynylpyridine-2-carboxylate consists of a pyridine ring functionalized at the 3-position with an ethynyl group and at the 2-position with a carboxylate ester. This specific arrangement imparts distinct reactivity and binding capabilities, making it a valuable intermediate in synthetic chemistry. The ethynyl group, being highly reactive, allows for further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Sonogashira couplings, which are pivotal in constructing complex molecular architectures.

In recent years, the interest in methyl 3-ethynylpyridine-2-carboxylate has been fueled by its potential role in drug discovery. The pyridine moiety is a common pharmacophore found in numerous bioactive molecules, including antiviral, antibacterial, and anticancer agents. The presence of the ethynyl group enhances the compound's versatility, enabling the attachment of diverse functional groups to tailor its biological activity. This flexibility has made it a preferred building block for medicinal chemists seeking to design novel therapeutic entities.

One of the most compelling aspects of methyl 3-ethynylpyridine-2-carboxylate is its application in the synthesis of small-molecule inhibitors targeting specific biological pathways. For instance, recent studies have demonstrated its utility in developing inhibitors of kinases and other enzymes involved in cancer progression. The ability to modify the compound's structure allows researchers to optimize its binding affinity and selectivity, thereby improving its therapeutic potential. These findings highlight the importance of methyl 3-ethynylpyridine-2-carboxylate as a key intermediate in rational drug design.

The synthetic methodologies for preparing methyl 3-ethynylpyridine-2-carboxylate have also seen significant advancements. Traditional approaches often involve multi-step sequences that can be cumbersome and yield-limiting. However, modern synthetic strategies have streamlined the process, making it more efficient and scalable. For example, palladium-catalyzed cross-coupling reactions now provide reliable routes to introduce the ethynyl group into the pyridine framework with high precision. These improvements have not only facilitated access to methyl 3-ethynylpyridine-2-carboxylate but also enabled the synthesis of related derivatives for further investigation.

The biological activity of methyl 3-ethynylpyridine-2-carboxylate has been extensively studied in various preclinical models. Preliminary research suggests that it exhibits inhibitory effects on certain enzymes and receptors associated with neurological disorders, such as Alzheimer's disease and Parkinson's disease. The compound's ability to modulate these pathways opens up new avenues for therapeutic intervention. Additionally, its potential role in anti-inflammatory applications has been explored, with early studies indicating promising results in reducing inflammation-related symptoms.

The agrochemical sector has also recognized the value of methyl 3-ethynylpyridine-2-carboxylate as a precursor for developing novel pesticides and herbicides. Its structural features make it an ideal candidate for designing compounds that can interact selectively with target organisms while minimizing environmental impact. By leveraging green chemistry principles, researchers are striving to develop synthetic routes that are sustainable and environmentally friendly, ensuring that the production of methyl 3-ethynylpyridine-2-carboxylate aligns with global sustainability goals.

In conclusion, methyl 3-ethynylpyridine-2-carboxylate (CAS No. 1196156-66-7) stands out as a versatile and innovative compound with far-reaching implications in chemical biology and pharmaceutical development. Its unique structural attributes, coupled with its reactivity and biological potential, make it a cornerstone in modern drug discovery efforts. As research continues to uncover new applications and synthetic methodologies for this compound, its significance is poised to grow even further.